Hydriodic acid

Specification

• Description: Hydriodic acid appears as a colorless to yellow liquid with a pungent odor. Consists of a solution of hydrogen iodide in water. Fumes irritate the eyes and mucous membranes. Corrosive to metals and to tissue.; Hydrogen iodide, anhydrous appears as a colorless to yellow/brown gas with an acrid odor. Nonflammable. Toxic by inhalation. Strongly irritates skin, eyes and mucous membranes. Long-term inhalation of low concentrations or short-term inhalation of high concentrations may result in adverse health effects. Prolonged exposure to fire or intense heat may cause the container to rupture and rocket.; Iodine atom is chemical element with atomic number 53. It has a role as a micronutrient and a human metabolite.; Iodine I-125 is under investigation in clinical trial NCT00079417 (Neoadjuvant Carboplatin and Vincristine and Standard Local Ophthalmic Therapy in Treating Patients With Intraocular Retinoblastoma).; Hydron;iodide is a natural product found in Homo sapiens and Bos taurus with data available.; Iodine I-125 is a radioactive isotope of iodine, a nonmetallic element of the halogen group. With a half-life of 60 days, iodine 125 occurs naturally and can be produced artificially. This agent has both therapeutic and diagnostic uses, particularly in thyroid disease. (NCI04)
• CAS No.: 10034-85-2
• Molecular Formula: HI
• Molecular Weight: 127.9124 g/mol
• IUPAC Name: iodane
• Standard InChI: InChI=1S/HI/h1H
• Standard InChI Key: XMBWDFGMSWQBCA-UHFFFAOYSA-N
• SMILES: I
• Canonical SMILES: I
• Boiling Point: -35.1 °C at 760 mm Hg; Boiling point: -18.9 °C at 2 atm; 7.3 °C at 5 atm; 32.0 at 10 atm; 127.5 °C at 60 atm; decomposed by light; specific heat: 0.0545 cal/ g °C at 25 °C; forms an azeotrope with water /Hydrogen iodide/; -35.5 °C
• Colorform: Colorless gas; fumes in moist air
• Melting Point: -50.8 °C